Cas no 150074-77-4 (1,4-Butanediol, 1-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1,4-Butanediol, 1-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 150074-77-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 1321685
• PubChem ID: 22402725
• Update Time: 2025-04-20

1,4-Butanediol, 1-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-[4-(1,1-dimethylethyl)phenyl]-
• 1-(4-tert-Butylphenyl)-butane-1,4-diol
• 150074-77-4
• DB-362878
• SCHEMBL6827541

• Inchi： 1S/C14H22O2/c1-14(2,3)12-8-6-11(7-9-12)13(16)5-4-10-15/h6-9,13,15-16H,4-5,10H2,1-3H3
• InChI Key： JYKYISFKOCMHGU-UHFFFAOYSA-N
• SMILES： OC(CCCO)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46